Boc-5,5,5-trifluoro-DL-leucine
Overview
Description
“Boc-5,5,5-trifluoro-DL-leucine” is a derivative of the amino acid leucine . It is also known as 5,5,5-Trifluoro-L-leucine, N-t-Boc derivative . The empirical formula is C11H18F3NO4 and the molecular weight is 285.26 .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the SMILES string CC(CC@HOC(C)(C)C)C(O)=O)C(F)(F)F
. The InChI key is PLTXZUYAJDKNFI-MLWJPKLSSA-N
.
Physical and Chemical Properties Analysis
“this compound” is a solid substance . The molecular weight is 285.26 . The empirical formula is C11H18F3NO4 .
Scientific Research Applications
Polymer Chemistry Applications Boc-5,5,5-trifluoro-DL-leucine has been investigated for its role in the synthesis of pH-responsive chiral polymers through controlled polymerization techniques. These polymers exhibit significant potential in drug delivery applications due to their pH-responsive behavior, which is instilled by the side chain amine functionality. The optical activity of these polymers, studied using circular dichroism (CD) spectroscopy and specific rotation measurements, indicates their potential in creating highly ordered structures for biomedical applications (Bauri et al., 2013).
Advanced Material Science In material science, this compound contributes to the development of cationic polymers with primary amine moieties at the side chains, offering unique self-assembling properties. These properties are crucial for developing next-generation materials with tailored features for specific applications, such as targeted drug delivery systems. The controlled synthesis and self-assembly of block copolymers underscore the versatility of these materials in forming highly ordered nanostructures with potential applications in nanotechnology and biomedicine (Bauri et al., 2013).
Biochemical and Molecular Biology Research From a biochemical perspective, this compound has been utilized in the study of protein synthesis and the metabolic pathways of amino acids. It serves as a crucial tool in understanding the regulation of branched-chain amino acid biosynthesis, offering insights into the genetic and enzymatic mechanisms underlying amino acid metabolism in organisms like Salmonella typhimurium (Calvo et al., 1969).
Synthesis and Characterization of Peptides Additionally, this compound is instrumental in the synthesis and characterization of peptides. Its application in creating sensitive and robust methods for stable isotope kinetic studies of lipoproteins illustrates its value in detailed biochemical analyses. Such studies are pivotal in unraveling the complex processes of lipid metabolism and the role of lipoproteins in human health (Dwyer et al., 2002).
Safety and Hazards
Mechanism of Action
Target of Action
Boc-5,5,5-trifluoro-DL-leucine, also known as trifluoroleucine, is an analog of the L-leucine amino acid . The primary targets of this compound are likely to be the same as those of L-leucine, which plays a crucial role in protein synthesis and metabolic regulation.
Biochemical Pathways
This compound is often used to synthesize highly fluorinated peptides . It can be incorporated into the coiled-coil peptides to increase their thermal stability
Properties
IUPAC Name |
5,5,5-trifluoro-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18F3NO4/c1-6(11(12,13)14)5-7(8(16)17)15-9(18)19-10(2,3)4/h6-7H,5H2,1-4H3,(H,15,18)(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLTXZUYAJDKNFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(C(=O)O)NC(=O)OC(C)(C)C)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18F3NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00619777 | |
Record name | N-(tert-Butoxycarbonyl)-5,5,5-trifluoroleucine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00619777 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
409333-67-1 | |
Record name | N-(tert-Butoxycarbonyl)-5,5,5-trifluoroleucine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00619777 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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